1-[4-fluoro-5-(4-methyl-1-piperazinyl)-2-nitrophenyl]-4-propionylpiperazine

• IUPAC Name: 1-[4-[4-fluoro-5-(4-methylpiperazin-1-yl)-2-nitrophenyl]piperazin-1-yl]propan-1-one
• InChI: InChI=1S/C18H26FN5O3/c1-3-18(25)23-10-8-22(9-11-23)16-13-15(14(19)12-17(16)24(26)27)21-6-4-20(2)5-7-21/h12-13H,3-11H2,1-2H3
• InChI Key: NDZFCCMKWOPQPB-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N1CCN(CC1)C2=CC(=C(C=C2[N+](=O)[O-])F)N3CCN(CC3)C
• Molecular Formula: C18H26FN5O3
• Molecular Weight: 379.4 g/mol

Description

1-[4-fluoro-5-(4-methyl-1-piperazinyl)-2-nitrophenyl]-4-propionylpiperazine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as FP-2, and it belongs to the class of piperazine derivatives. FP-2 has been studied for its potential use in treating various diseases, including cancer, neurological disorders, and infectious diseases.

Mechanism of Action

The mechanism of action of FP-2 involves its ability to bind to specific receptors in the body. FP-2 has been shown to bind to the dopamine D3 receptor, which is involved in regulating mood and behavior. This binding activity is thought to contribute to FP-2's potential use in treating neurological disorders. FP-2 has also been shown to inhibit the activity of certain enzymes involved in cancer cell growth, contributing to its potential use in cancer treatment.
Biochemical and Physiological Effects
FP-2 has been shown to have various biochemical and physiological effects in the body. It has been shown to increase dopamine levels in the brain, which may contribute to its potential use in treating neurological disorders. FP-2 has also been shown to inhibit the activity of certain enzymes involved in cancer cell growth, leading to cell cycle arrest and apoptosis. In addition, FP-2 has been shown to have antimicrobial properties, which may contribute to its potential use in treating infectious diseases.

Advantages and Limitations for Lab Experiments

One advantage of using FP-2 in lab experiments is its high purity and stability, which allows for accurate and reproducible results. FP-2 is also readily available and relatively easy to synthesize, making it a cost-effective option for research. However, one limitation of using FP-2 in lab experiments is its potential toxicity, which must be carefully monitored to ensure the safety of researchers.

Future Directions

There are several future directions for research involving FP-2. One potential area of study is its potential use in combination with other drugs for cancer treatment. FP-2 has been shown to have synergistic effects with certain chemotherapy drugs, suggesting that it may enhance their efficacy. Another potential area of study is the development of FP-2 derivatives with improved pharmacokinetic properties, such as increased bioavailability and longer half-life. Finally, further research is needed to fully understand the mechanisms of action of FP-2 and its potential use in treating neurological disorders and infectious diseases.

Scientific Research Applications

FP-2 has been extensively studied for its potential therapeutic applications. It has been shown to possess anticancer properties by inhibiting the growth of cancer cells. FP-2 has also been studied for its potential use in treating neurological disorders, such as Alzheimer's disease and Parkinson's disease. In addition, FP-2 has been shown to have antimicrobial properties, making it a potential candidate for treating infectious diseases.